Cas no 1805153-09-6 (3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1805153-09-6
• MF: C₉H₇ClF₅NO₂
• MW: 291.602399110794
• CID: 4841542
• Update Time: 2025-07-25

3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7ClF5NO2/c1-17-5-3-16-8(18-9(13,14)15)4(2-10)6(5)7(11)12/h3,7H,2H2,1H3
• InChI Key： JZYFKILKMYFKJQ-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C=1C(F)F)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine

Introduction to 3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1805153-09-6)

3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1805153-09-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of a chloromethyl group, difluoromethyl, methoxy, and trifluoromethoxy substituents on the pyridine core imparts distinct chemical properties that are leveraged in the design of novel therapeutic agents.

The compound's molecular architecture is particularly noteworthy, as it integrates multiple fluorinated and alkoxy substituents, which are known to enhance metabolic stability and binding affinity in drug candidates. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this molecule with biological targets with higher precision. Studies suggest that the chloromethyl moiety can serve as a versatile handle for further derivatization, allowing for the synthesis of analogs with tailored pharmacological profiles.

In the context of modern drug discovery, 3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine has been explored as a key intermediate in the development of small-molecule inhibitors targeting enzymes involved in critical cellular pathways. For instance, its structural features are reminiscent of molecules that interact with kinases and transcription factors, which are pivotal in regulating processes such as cell proliferation and inflammation. The difluoromethyl group, in particular, is a well-documented pharmacophore that improves lipophilicity and reduces metabolic degradation, making it an attractive feature for drug candidates.

Recent publications have highlighted the compound's potential in addressing neurological disorders. The pyridine scaffold is a common motif in neuroactive compounds, and modifications such as those present in this molecule can modulate receptor activity without causing off-target effects. Researchers have utilized high-throughput screening (HTS) techniques to identify derivatives of this compound that exhibit promising antipsychotic and anxiolytic properties. The methoxy and trifluoromethoxy groups contribute to its overall solubility and bioavailability, which are essential factors for oral administration.

The synthesis of 3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to avoid unwanted side products. However, recent methodologies involving transition-metal-catalyzed cross-coupling reactions have streamlined the process, enabling the efficient construction of complex pyridine derivatives. These advances have not only facilitated the production of this compound but also opened avenues for exploring its derivatives.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties conferred by the fluorinated substituents make it a candidate for use in organic electronic devices, such as light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune its electronic characteristics by modifying the substituent patterns opens up possibilities for developing novel materials with enhanced performance.

Evaluation of 3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine in preclinical studies has revealed intriguing pharmacokinetic profiles. Animal models have demonstrated that derivatives of this compound exhibit rapid absorption and moderate distribution throughout the body, with a favorable half-life that supports repeated dosing regimens. Furthermore, preliminary toxicology studies indicate that it is well-tolerated at therapeutic doses, although further investigation is needed to fully assess its safety profile.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine. Predictive models have been trained on large datasets to identify molecular features that correlate with biological activity, enabling researchers to prioritize compounds for experimental validation. This approach has significantly reduced the time required to move from discovery to clinical testing.

The future prospects for this compound are vast, with ongoing research focusing on expanding its utility across multiple therapeutic areas. Exploration of its role in oncology has begun, with investigations into its potential as an inhibitor of tyrosine kinases overexpressed in certain cancers. Additionally, its interaction with bacterial enzymes has sparked interest in developing novel antibiotics based on its structural framework.

In conclusion,3-(Chloromethyl)-4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1805153-09-6) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in pharmaceuticals and materials science. Its unique combination of functional groups and favorable physicochemical properties positions it as a valuable building block for future discoveries.